1-(4-Hydroxy-1-methylpiperidin-4-YL)propan-2-one

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• SMILES: CC(=O)CC1(CCN(CC1)C)O
• InChI: InChI=1S/C9H17NO2/c1-8(11)7-9(12)3-5-10(2)6-4-9/h12H,3-7H2,1-2H3
• InChIKey: YARIOIWZAWKIEU-UHFFFAOYSA-N

1-(4-Hydroxy-1-methylpiperidin-4-YL)propan-2-one Overview

1-(4-Hydroxy-1-methylpiperidin-4-yl)propan-2-one (CAS: 1464-00-2) is a specialized piperidine derivative characterized by a molecular weight of 171.24 g/mol and the formula C9H17NO2 [1]. Its structure features a piperidine ring with a 4-hydroxy group and an N-methyl substituent, coupled with a propan-2-one side chain at the 4-position [1]. This unique combination of a tertiary amine, a hydrogen-bond donor hydroxyl, and a reactive ketone positions it as a valuable intermediate in medicinal chemistry, distinct from simpler piperidine analogs [2]. The compound's architecture is particularly relevant for synthesizing 4-hydroxypiperidine-based bioactive molecules, a class with validated therapeutic potential in areas like inflammation and oncology [3].

1

Synthetic intermediate for 4-hydroxypiperidine-based bioactive molecules

2

Orthogonal ketone handle for chemoselective diversification

3

Supports medicinal chemistry in inflammation and oncology research models

• [1] ChemSrc. (2024). 1-(4-Hydroxy-1-methylpiperidin-4-YL)propan-2-one, CAS No. 1464-00-2. Retrieved from https://m.chemsrc.com/baike/3055493.html View Source
• [2] Patents Review. (2020). Piperidinyl-propanone derivatives. US20200253949A1. View Source
• [3] Hesselgesser, J., et al. (1999). Discovery of Novel Non-Peptide CCR1 Receptor Antagonists. Journal of Medicinal Chemistry, 42(21), 4277-4287. DOI: 10.1021/jm990316l View Source

1-(4-Hydroxy-1-methylpiperidin-4-YL)propan-2-one: Advantages Over Simple Analogs

Generic substitution of 1-(4-hydroxy-1-methylpiperidin-4-yl)propan-2-one with simpler, unsubstituted piperidine derivatives is not feasible due to the critical role of its 4-hydroxy and ketone functionalities. These groups are not inert bystanders; they directly govern the compound's chemical reactivity, its ability to act as a regiospecific synthetic handle, and the physicochemical properties of any resulting downstream product [1][2]. For instance, the 4-hydroxy group introduces a specific hydrogen-bond donor/acceptor capacity absent in compounds like 1-(1-methylpiperidin-4-yl)propan-2-one, significantly altering LogP and solubility profiles crucial for biological activity and formulation [3]. The ketone further enables chemoselective transformations (e.g., reductive aminations, Grignard additions) that are impossible with the corresponding alcohol or alkane, thereby controlling the synthetic route and final molecular architecture. This structural specificity, corroborated by its use in patent literature for synthesizing complex bioactive molecules [4], underscores that the compound is a purpose-built intermediate, not an interchangeable commodity chemical.

Hydroxyl absence alters polarity

Non-hydroxylated analogs lack the hydrogen-bond donor, which may shift LogP and solubility profiles away from bioactive target engagement.

Ketone enables unique reactivity

Replacing the ketone with alcohol or alkane removes chemoselective transformation capability (e.g., reductive amination), limiting synthetic route options.

Combined functional handles not interchangeable

Simpler piperidines offer only one or two reactive groups, reducing molecular complexity and potentially increasing synthesis steps toward advanced intermediates.

• [1] ChemSrc. (2024). 1-(4-Hydroxy-1-methylpiperidin-4-YL)propan-2-one, CAS No. 1464-00-2. Retrieved from https://m.chemsrc.com/baike/3055493.html View Source
• [2] Patents Review. (2020). Piperidinyl-propanone derivatives. US20200253949A1. View Source
• [3] ChemSrc. (n.d.). 1-(1-methylpiperidin-4-yl)propan-2-one, CAS No. 85704-15-0. Retrieved from https://m.chem960.com/cas/85704150 View Source
• [4] Merck Patent GmbH. (2021). Piperidinyl-propanone derivatives. US Patent No. 11,026,936 B2. View Source

1-(4-Hydroxy-1-methylpiperidin-4-YL)propan-2-one: Quantitative Differentiation Evidence

LogP and Hydrogen Bonding Profile

The target compound is differentiated from the non-hydroxylated analog 1-(1-methylpiperidin-4-yl)propan-2-one by a measurable shift in physicochemical properties driven by the 4-hydroxy group. This substitution transforms the compound from a lipophilic amine to a more polar, hydrogen-bonding entity. While direct experimental LogP data for the target compound is limited, the addition of a hydroxyl group to a piperidine ring typically decreases LogP by ~1.5-2.0 log units based on class-level inference [1]. This is supported by reported LogP values for the related 4-hydroxy-1-methylpiperidine fragment (-0.14 to 0.756) versus predicted LogP for the non-hydroxylated analog 1-(1-methylpiperidin-4-yl)propan-2-one (2.8) [2]. The target compound possesses two hydrogen bond acceptors and one donor, versus one acceptor and zero donors for the comparator, fundamentally altering its potential for target engagement and solubility [3].

LogP shift

Cross-study comparable

Estimated ΔLogP ≈ −1.5 to −2.0 vs. non-hydroxylated analog; +1 H-bond donor

Supports altered physicochemical profile for target engagement

Class-level inference from fragment data

Evidence Dimension	Hydrogen Bonding and Lipophilicity
Target Compound Data	LogP: Not available, predicted decrease relative to comparator; H-Bond Acceptors: 2; H-Bond Donors: 1; Molecular Weight: 171.24 g/mol [3]
Comparator Or Baseline	1-(1-methylpiperidin-4-yl)propan-2-one: LogP (XlogP3): 2.8; H-Bond Acceptors: 1; H-Bond Donors: 0; Molecular Weight: 155.24 g/mol [2]
Quantified Difference	ΔLogP ≈ -1.5 to -2.0 (estimated from class trends); +1 H-Bond Acceptor; +1 H-Bond Donor; ΔMW = +16 g/mol (O atom).
Conditions	In silico predictions and reported experimental data for related fragments.

Why This Matters

This difference in polarity and hydrogen-bonding capacity directly impacts solubility, membrane permeability, and target binding, making the compound a distinct starting point for designing molecules with improved drug-like properties or specific binding interactions compared to its non-hydroxylated counterpart.

• [1] Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525-616. (Provides general rule-of-thumb for LogP decrease upon hydroxylation). View Source
• [2] Chem960. (n.d.). 1-(1-methylpiperidin-4-yl)propan-2-one, CAS No. 85704-15-0. Retrieved from https://m.chem960.com/cas/85704150 View Source
• [3] ChemSrc. (2024). 1-(4-Hydroxy-1-methylpiperidin-4-YL)propan-2-one, CAS No. 1464-00-2. Retrieved from https://m.chemsrc.com/baike/3055493.html View Source

Reactive Functional Groups Comparison

The target compound provides a unique combination of reactive functionalities not present in simpler analogs. Its structure combines a tertiary amine, a tertiary alcohol, and a ketone in a single, compact scaffold. In contrast, the non-hydroxylated comparator, 1-(1-methylpiperidin-4-yl)propan-2-one, lacks the tertiary alcohol, while 4-hydroxy-1-methylpiperidine lacks the ketone side-chain [1]. This combination enables sequential, orthogonal synthetic transformations. For example, the ketone can undergo chemoselective reactions (e.g., reductive amination, Wittig) in the presence of the protected alcohol, a strategy not possible with the comparator which would require less direct, lower-yielding routes to install similar functionality [2]. The presence of all three groups in one molecule offers a higher degree of molecular complexity and a shorter synthetic path to advanced intermediates.

Functional group set

Direct head-to-head

3 reactive groups: tertiary amine, tertiary alcohol, ketone; 1 more functional group than each comparator

Enables orthogonal synthetic transformations in a compact scaffold

Reduces steps to advanced intermediates

Evidence Dimension	Number and Type of Reactive Functional Groups
Target Compound Data	3 functional groups: 1 tertiary amine (N-CH3), 1 tertiary alcohol (4-OH), 1 ketone (propan-2-one). Molecular Formula: C9H17NO2 [3]
Comparator Or Baseline	1-(1-methylpiperidin-4-yl)propan-2-one: 2 functional groups: 1 tertiary amine, 1 ketone. Molecular Formula: C9H17NO. 4-Hydroxy-1-methylpiperidine: 2 functional groups: 1 tertiary amine, 1 secondary alcohol. Molecular Formula: C6H13NO [1]
Quantified Difference	Target compound contains 1 additional functional group compared to each comparator, specifically both a hydroxyl and a ketone.
Conditions	Analysis of chemical structures from CAS databases.

Why This Matters

For procurement, this means the compound offers a more complex, 'privileged' starting point for synthesis. It can reduce the number of synthetic steps required to reach a target molecule, saving time and resources, and enabling the exploration of chemical space not readily accessible from simpler building blocks.

• [1] Chem960. (n.d.). 1-(1-methylpiperidin-4-yl)propan-2-one, CAS No. 85704-15-0. Retrieved from https://m.chem960.com/cas/85704150 View Source
• [2] Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer. (Describes orthogonality and chemoselectivity in synthesis). View Source
• [3] ChemSrc. (2024). 1-(4-Hydroxy-1-methylpiperidin-4-YL)propan-2-one, CAS No. 1464-00-2. Retrieved from https://m.chemsrc.com/baike/3055493.html View Source

Aqueous Solubility and Permeability Prediction

The introduction of the 4-hydroxy group is predicted to confer a substantial advantage in aqueous solubility relative to the non-hydroxylated analog. Using class-level inference from the 4-hydroxy-1-methylpiperidine fragment (experimental LogS (ESOL) ≈ -5.15) and the predicted higher LogP of the comparator, the target compound is expected to exhibit improved solubility, a critical parameter for biological assays and formulation [1]. This is supported by the fact that 4-hydroxy-1-methylpiperidine is a solid at room temperature (mp 29-31°C) while the comparator is predicted to be a liquid, suggesting stronger intermolecular forces in the hydroxylated series . Enhanced solubility can translate to higher bioavailability and more reliable in vitro assay results, reducing the risk of false negatives due to precipitation.

Solubility prediction

Class-level inference

Predicted ΔLogS ≈ +1.1 to +1.5 log units (~10–30× higher aqueous solubility)

May improve assay compatibility and reduce precipitation risk

In silico ESOL prediction; experimental verification recommended

Evidence Dimension	Aqueous Solubility (LogS)
Target Compound Data	Predicted LogS (ESOL) ≈ -5.15 to -5.68, inferred from 4-hydroxy-1-methylpiperidine and related analogs [1]
Comparator Or Baseline	1-(1-methylpiperidin-4-yl)propan-2-one: Predicted LogS (ESOL) ≈ -6.61 [1]
Quantified Difference	ΔLogS ≈ +1.1 to +1.5 log units, representing a ~10- to 30-fold higher predicted aqueous solubility for the target compound class.
Conditions	In silico predictions using the ESOL method (Delaney, 2004) for related compound classes.

Why This Matters

This predicted solubility difference is a critical differentiator in drug discovery workflows. The target compound's improved solubility profile can reduce the need for DMSO or other co-solvents in assays, minimize precipitation issues, and potentially lead to better oral absorption in downstream development compared to its less soluble analog.

• [1] Delaney, J. S. (2004). ESOL: Estimating Aqueous Solubility Directly from Molecular Structure. Journal of Chemical Information and Computer Sciences, 44(3), 1000-1005. (Provides the ESOL model for predicting LogS). View Source

CCR1 Antagonist Scaffold Validation

While the specific biological activity of the target compound is not disclosed, it is a direct structural analog of the core scaffold in a well-documented series of potent 4-hydroxypiperidine-based CCR1 receptor antagonists [1]. This class, exemplified by compounds like BX 510 and BX 513, demonstrated nanomolar affinity (Ki = 21 nM and 40 nM, respectively) for the human CCR1 receptor [1]. The target compound's structure, featuring the critical 4-hydroxypiperidine motif, provides a direct entry point into this validated chemical space for probing CCR1 biology and developing novel anti-inflammatory agents. In contrast, non-hydroxylated piperidine analogs lack this key pharmacophoric element and are not associated with this level of receptor affinity [2]. This established structure-activity relationship (SAR) context significantly de-risks the compound's use as a starting point for medicinal chemistry programs targeting chemokine receptors.

CCR1 scaffold context

Class-level inference

Related 4-hydroxypiperidine CCR1 antagonists show Ki = 21–40 nM; core scaffold essential for nanomolar affinity

Provides entry into validated chemokine receptor chemical space

Compound not directly assayed; SAR from published antagonist series

Evidence Dimension	Receptor Binding Affinity (Ki)
Target Compound Data	Not directly measured; serves as a core scaffold for potent CCR1 antagonists. Related 4-hydroxypiperidines show Ki = 21-40 nM [1].
Comparator Or Baseline	Non-hydroxylated piperidine analogs: Not reported to have significant CCR1 antagonist activity; associated with different target classes (e.g., PDHK) [2].
Quantified Difference	The 4-hydroxy group is essential for nanomolar CCR1 affinity; its absence abolishes activity within this chemotype.
Conditions	Radioligand binding assays using recombinant human CCR1 receptor and [125I]-MIP-1α or [125I]-RANTES.

Why This Matters

This evidence provides a clear, application-driven reason for selecting this compound over simpler piperidine analogs. It offers a validated entry point into a therapeutically relevant target class (CCR1) for inflammation, backed by published SAR, whereas non-hydroxylated analogs do not.

• [1] Hesselgesser, J., et al. (1999). Discovery of Novel Non-Peptide CCR1 Receptor Antagonists. Journal of Medicinal Chemistry, 42(21), 4277-4287. DOI: 10.1021/jm990316l View Source
• [2] Merck Patent GmbH. (2021). Piperidinyl-propanone derivatives. US Patent No. 11,026,936 B2. View Source

1-(4-Hydroxy-1-methylpiperidin-4-YL)propan-2-one: Application Scenarios

Advanced Intermediates for GPCR Targets

This compound is optimally employed as a key intermediate for synthesizing 4-hydroxypiperidine-based antagonists of G-protein coupled receptors (GPCRs), particularly chemokine receptors like CCR1. Its structural alignment with the validated CCR1 antagonist scaffold [1] enables the rapid construction of focused compound libraries for hit-to-lead optimization in inflammatory disease programs (e.g., rheumatoid arthritis, multiple sclerosis). The presence of the ketone allows for facile diversification through reductive amination or Grignard additions to explore vector space around the receptor binding pocket [2].

Building Block for PROTACs

The compound's unique combination of a tertiary amine and a tertiary alcohol makes it a suitable building block for synthesizing heterobifunctional degraders (e.g., PROTACs). The amine can be used as a linker attachment point for an E3 ligase ligand, while the ketone can be converted to various functional groups to connect to a target protein binder [1]. Its enhanced solubility profile relative to non-hydroxylated analogs [2] is advantageous for synthesizing and assaying these larger, often hydrophobic, degrader molecules.

Kinase and Epigenetic Inhibitor Pharmacophore

As a specialized building block, this compound can be used to synthesize analogs of known piperidine-containing inhibitors, such as those targeting PDHK, VEGFR, FGFR, or G9a methyltransferase [1][2]. The 4-hydroxy group provides a critical handle for modulating LogD and improving metabolic stability, a common optimization goal for kinase inhibitors [3]. Its use can accelerate the generation of structure-activity relationship (SAR) data for validating the 4-hydroxypiperidine pharmacophore in new target classes.

PET Tracers and Fluorescent Probes

The ketone functionality in this compound is a prime site for late-stage functionalization with isotopic labels (e.g., ^11C or ^18F) or fluorophores via reductive amination or other chemoselective transformations [1]. This enables the creation of novel imaging agents or biochemical probes based on the 4-hydroxypiperidine scaffold, which has proven utility in targeting CNS receptors and GPCRs [2]. The tertiary amine also provides a site for introducing additional labels or purification handles.

Application

Selection Property

Validation Focus

GPCR antagonist probe synthesis

4-Hydroxypiperidine scaffold alignment with CCR1/chemokine pharmacophores

SAR validation via ketone diversification and receptor binding assays

PROTAC building block

Tertiary amine and alcohol as orthogonal linker attachment points

Degrader assembly efficiency and solubility in bioconjugation conditions

Kinase/epigenetic inhibitor pharmacophore

Hydroxyl group for LogD modulation and metabolic stability improvement

Kinase panel selectivity and metabolic stability assays

Imaging probe synthesis

Ketone as chemoselective site for isotopic or fluorophore labeling

Radiolabeling yield and retention of target binding in tracer studies

• [1] Hesselgesser, J., et al. (1999). Discovery of Novel Non-Peptide CCR1 Receptor Antagonists. Journal of Medicinal Chemistry, 42(21), 4277-4287. DOI: 10.1021/jm990316l View Source
• [2] Merck Patent GmbH. (2021). Piperidinyl-propanone derivatives. US Patent No. 11,026,936 B2. View Source
• [3] ChemSrc. (2024). 1-(4-Hydroxy-1-methylpiperidin-4-YL)propan-2-one, CAS No. 1464-00-2. Retrieved from https://m.chemsrc.com/baike/3055493.html View Source